Cas no 2138276-46-5 (3-{3-[3-(Dimethylamino)piperidin-1-yl]cyclobutyl}prop-2-ynoic acid)

• Product Name: 3-{3-[3-(Dimethylamino)piperidin-1-yl]cyclobutyl}prop-2-ynoic acid
• CAS No: 2138276-46-5
• MF: C₁₄H₂₂N₂O₂
• MW: 250.336683750153
• CID: 5890331
• PubChem ID: 165489227
• Update Time: 2025-11-01

3-{3-[3-(Dimethylamino)piperidin-1-yl]cyclobutyl}prop-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{3-[3-(dimethylamino)piperidin-1-yl]cyclobutyl}prop-2-ynoic acid
• EN300-767890
• 2138276-46-5
• 3-{3-[3-(Dimethylamino)piperidin-1-yl]cyclobutyl}prop-2-ynoic acid

• Inchi： 1S/C14H22N2O2/c1-15(2)12-4-3-7-16(10-12)13-8-11(9-13)5-6-14(17)18/h11-13H,3-4,7-10H2,1-2H3,(H,17,18)
• InChI Key： XLXIXJVOQFDFFE-UHFFFAOYSA-N
• SMILES： OC(C#CC1CC(C1)N1CCCC(C1)N(C)C)=O

Computed Properties

• Exact Mass: 250.168127949g/mol
• Monoisotopic Mass: 250.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 43.8Ų

Additional information on 3-{3-[3-(Dimethylamino)piperidin-1-yl]cyclobutyl}prop-2-ynoic acid

Introduction to 3-{3-[3-(Dimethylamino)piperidin-1-yl]cyclobutyl}prop-2-ynoic acid (CAS No. 2138276-46-5) and Its Emerging Applications in Chemical Biology

3-{3-[3-(Dimethylamino)piperidin-1-yl]cyclobutyl}prop-2-ynoic acid, identified by the chemical identifier CAS No. 2138276-46-5, represents a novel compound with significant potential in the realm of chemical biology and pharmaceutical research. This compound, featuring a complex structural framework, has garnered attention due to its unique pharmacophoric features and its potential applications in modulating biological pathways. The presence of a propynoic acid moiety combined with a piperidine ring system suggests intriguing interactions with biological targets, making it a subject of considerable interest for researchers exploring new therapeutic agents.

The structural composition of 3-{3-[3-(Dimethylamino)piperidin-1-yl]cyclobutyl}prop-2-ynoic acid encompasses several key functional groups that contribute to its chemical reactivity and biological activity. The propynoic acid segment provides a site for further derivatization, enabling the synthesis of analogs with tailored properties. Meanwhile, the dimethylamino-piperidine moiety introduces basicity and potential interactions with acidic residues in biological targets, which is crucial for drug design. Additionally, the cyclobutyl ring adds rigidity to the molecule, influencing its conformational dynamics and binding affinity.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs), which play pivotal roles in various cellular processes and are often implicated in diseases such as cancer and inflammation. The unique structural features of 3-{3-[3-(Dimethylamino)piperidin-1-yl]cyclobutyl}prop-2-ynoic acid make it a promising candidate for modulating PPIs. Specifically, the combination of the propynoic acid and piperidine groups may allow for selective binding to specific protein targets, thereby modulating signaling pathways involved in disease progression.

Recent studies have highlighted the importance of propynoic acid derivatives in drug discovery. These compounds have demonstrated efficacy in inhibiting enzymes and receptors involved in metabolic disorders and neurodegenerative diseases. For instance, propynoic acid-based inhibitors have shown promise in targeting acetyl-CoA carboxylase (ACC), an enzyme critical for fatty acid synthesis. The structural motif present in 3-{3-[3-(Dimethylamino)piperidin-1-yl]cyclobutyl}prop-2-ynoic acid shares similarities with these known inhibitors, suggesting potential activity against similar biological targets.

The dimethylamino-piperidine group is another key feature that enhances the biological relevance of this compound. Piperidine derivatives are well-documented for their role as pharmacophores in various therapeutic areas, including antiviral and anticancer agents. The dimethylation at the nitrogen atom increases the basicity of the piperidine ring, which can improve binding affinity to acidic residues in protein targets. This feature is particularly advantageous for designing molecules that require precise interactions with biological macromolecules.

Moreover, the cyclobutyl ring in 3-{3-[3-(Dimethylamino)piperidin-1-yl]cyclobutyl}prop-2-ynoic acid contributes to its stability and rigidity, which are desirable properties for drug candidates. The cycloalkyl group can prevent unwanted conformational changes that might reduce binding efficacy or increase toxicity. This structural element also enhances lipophilicity, which is often crucial for membrane permeability and oral bioavailability.

In the context of current research trends, there is increasing emphasis on developing multifunctional drugs that can address multiple targets or pathways simultaneously. The structural complexity of 3-{3-[3-(Dimethylamino)piperidin-1-yl]cyclobutyl}prop-2-ynoic acid suggests its potential as a multifunctional scaffold. By modifying different parts of the molecule, researchers can generate libraries of compounds with diverse biological activities. This approach aligns well with contemporary drug discovery strategies aimed at identifying molecules with broad therapeutic profiles.

Another emerging trend is the use of computational methods to accelerate drug discovery processes. Molecular modeling techniques can be employed to predict the binding modes of 3-{3-[3-(Dimethylamino)piperidin-1-yl]cyclobutyl}prop-2-ynoic acid to target proteins, providing insights into its mechanism of action. These computational studies can guide experimental efforts by identifying key interactions and optimizing lead compounds before they enter preclinical testing.

The synthesis of 3-{3-[3-(Dimethylamino)piperidin-1-yl]cyclobutyl}prop-2-ynoic acid presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it feasible to construct such molecules efficiently. Techniques such as transition-metal-catalyzed cross-coupling reactions and stereoselective transformations are particularly valuable in assembling the intricate framework of this compound. The development of robust synthetic routes will be essential for scaling up production and conducting further biological evaluations.

Once synthesized, 3-{3-[3-(Dimethylamino)piperidin-1-yl]cyclobutyl}prop-2-ylnoic acid will be subjected to rigorous biological testing to assess its potency, selectivity, and pharmacokinetic properties. Initial studies may focus on evaluating its interaction with potential target proteins using biochemical assays or surface plasmon resonance (SPR) techniques. Subsequent studies could involve cell-based assays to investigate its effects on cellular processes relevant to disease models.

The potential applications of this compound extend beyond traditional pharmaceuticals. For instance, it may find utility in research tools designed to study protein-protein interactions or as probes for identifying new drug targets. Additionally, its unique structural features make it an attractive candidate for developing novel materials or biomimetic systems that mimic biological processes.

In conclusion, 3-{ 33[ 33( Dimethylaminopiperidin 11 yl) cyclobutyl } prop 22 ynoic acid (CAS No . 2138276465) represents a promising candidate for further exploration in chemical biology . Its complex structure , featuring key pharmacophoric features , positions it as a valuable scaffold for designing novel therapeutic agents . With ongoing research efforts focused on understanding its biological activity and optimizing its properties, this compound holds significant promise for advancing our understanding of disease mechanisms and developing innovative treatments.